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Compound of Interest

Compound Name: Leualacin

Cat. No.: B1674780 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Levofloxacin, a

fluoroquinolone antibiotic. Adherence to these procedures is essential for ensuring laboratory

safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling Levofloxacin, particularly in its solid or powdered form, the following personal

protective equipment is mandatory to prevent exposure.
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PPE Category Specific Requirements Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield is required when there is

a risk of splashing or dust

generation.[1]

Protects against accidental

eye contact with Levofloxacin

powder or solutions, which

could cause irritation.

Hand Protection
Chemically compatible gloves

(e.g., nitrile).[1][2]

Prevents skin contact, which

may cause allergic reactions in

sensitized individuals.[3]

Respiratory Protection

A NIOSH-approved particulate

respirator is necessary if

ventilation is inadequate or if

dust is likely to be generated.

[2]

Minimizes the risk of inhaling

Levofloxacin particles, which

can cause respiratory

sensitization.[3]

Skin and Body Protection

A lab coat or apron should be

worn.[2] In situations with a

higher risk of exposure, a full

protective suit may be

necessary.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of Levofloxacin

and ensuring a safe laboratory environment.

Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is correctly worn.

Ventilation: Handle Levofloxacin in a well-ventilated area, preferably within a laboratory fume

hood, to minimize inhalation exposure.[1]

Weighing and Transfer: When weighing or transferring the powdered form, take care to avoid

creating dust.
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Solution Preparation: When preparing solutions, add Levofloxacin to the solvent slowly to

prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Contaminated

clothing should be removed and laundered before reuse.[3]

Storage Procedures:
Store Levofloxacin in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The oral solution should be stored at room temperature and protected from moisture and

heat.[4]

Disposal Plan
All waste containing Levofloxacin must be treated as hazardous chemical waste and disposed

of according to institutional and local regulations.

Solid Waste: Collect solid Levofloxacin waste, including contaminated PPE, in a designated

and properly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Levofloxacin in a sealed, labeled container. Do

not pour Levofloxacin solutions down the drain.[3]

Decontamination: Decontaminate work surfaces with an appropriate cleaning agent after

handling is complete.

Final Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Levofloxacin.
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Property Value

Molecular Formula C₁₈H₂₀FN₃O₄

Molecular Weight 361.37 g/mol

Melting Point 218 - 227 °C / 424.4 - 440.6 °F[5]

Boiling Point 572 °C / 1061.6 °F[5]

Flash Point > 110 °C / > 230 °F[5]

Solubility Approximately 100 mg/mL at pH 0.6 to 5.8.

Mechanism of Action
Levofloxacin functions by inhibiting two key bacterial enzymes: DNA gyrase and topoisomerase

IV.[3] This inhibition blocks DNA replication and transcription, leading to bacterial cell death.[2]

The following diagram illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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